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Compound of Interest

Compound Name: 3,6-Dichlorotrimellitic anhydride

Cat. No.: B559624 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dichlorinated rhodamines are a class of fluorescent dyes with applications in biological

imaging, DNA sequencing, and as tracers. The introduction of chlorine atoms onto the

rhodamine scaffold can modulate the spectral properties and photostability of the dye. This

document provides a detailed protocol for the synthesis of a representative dichlorinated

rhodamine, 4,7-dichlorotetramethylrhodamine, through the condensation of 3,6-dichlorophthalic

anhydride with N,N-dimethyl-3-aminophenol. Protocols for the synthesis of the necessary

precursors are also provided.

Overview of the Synthetic Workflow
The synthesis of 4,7-dichlorinated rhodamines is a multi-step process that begins with the

preparation of the key precursors: 3,6-dichlorophthalic anhydride and an N,N-dialkyl-3-

aminophenol. These precursors are then condensed in the presence of a strong acid catalyst,

such as polyphosphoric acid, to yield the final dichlorinated rhodamine dye. The overall

workflow is depicted below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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